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Compound of Interest

Compound Name: A-49816

Cat. No.: B1666391

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical guidance for the handling and
disposal of A-49816 (CAS: 78235-72-0; Hydrochloride salt CAS: 78235-46-8). The information
herein is intended to supplement, not replace, institutional safety procedures and a thorough
understanding of the compound's properties.

Chemical Identification:

Identifier Value

Primary Name A-49816

Ethyl (2,3-dichloro-4-(3-(aminomethyl)-4-

Systematic Name
hydroxybenzoyl)phenoxy)acetate

Alternative Names Abbott 49816, A49816
CAS Number 78235-72-0
Hydrochloride Salt CAS 78235-46-8

Molecular Formula C18H18CI3NO5
Molecular Weight 434.7 g/mol
Description Orally active diuretic
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Personal Protective Equipment (PPE)

Given that A-49816 is a pharmacologically active compound, stringent adherence to PPE
protocols is mandatory to prevent accidental exposure.[1][2][3][4] The minimum required PPE
for handling A-49816 includes:

Protection Type Specific Recommendations

Wear disposable nitrile gloves as a minimum.[5]
For prolonged handling or when there is a risk of
) splash, consider double-gloving or using thicker,
Hand Protection ) ) ]
chemical-resistant gloves.[5] Always inspect
gloves for integrity before use and wash hands

thoroughly after removal.

Safety glasses with side shields are the
minimum requirement.[5] When handling
) solutions or the solid compound where
Eye and Face Protection o ) )
splashing is possible, chemical splash goggles
are required. For significant splash risks, a face

shield should be worn in addition to goggles.[5]

A standard laboratory coat is required.[4] Ensure
) it is fully buttoned. For procedures with a higher
Body Protection ] o ]
risk of contamination, a disposable gown or

apron may be necessary.

Work with solid A-49816 should be conducted in
a certified chemical fume hood to avoid
) ) inhalation of airborne particles. If a fume hood is
Respiratory Protection _ _ ,
not available, a properly fitted N95 respirator or
higher may be necessary, based on a risk

assessment.

Operational Plan: Step-by-Step Handling
Procedures
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A systematic approach to handling A-49816 is essential to maintain a safe laboratory
environment.

1. Preparation and Pre-Handling:

» Before handling, ensure that the work area is clean and uncluttered.

 Verify that a chemical spill kit is readily accessible.

» Locate the nearest safety shower and eyewash station.

» Review the experimental protocol and have all necessary equipment and reagents prepared.

2. Handling the Compound:

 All weighing and manipulation of solid A-49816 should be performed within a chemical fume
hood.

e When preparing solutions, add the solid to the solvent slowly to avoid splashing.

o Keep containers of A-49816 sealed when not in use.

e Avoid direct contact with the skin, eyes, and clothing.[6]

3. Storage:

o Store A-49816 in a well-ventilated, cool, and dry area.

o Keep itin atightly sealed, clearly labeled container.

e Segregate from incompatible materials such as strong oxidizing agents.

4. In Case of a Spill:

o Evacuate the immediate area and alert colleagues.

o If the spill is small and you are trained to handle it, wear appropriate PPE and contain the
spill with an absorbent material.
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o For larger spills, or if you are unsure, contact your institution's environmental health and
safety department.

Disposal Plan

Proper disposal of A-49816 and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.

1. Waste Segregation:

e Solid Waste: Collect unused A-49816, contaminated gloves, paper towels, and other solid
materials in a designated, labeled hazardous waste container.

e Liquid Waste: Solutions containing A-49816 should be collected in a separate, labeled
hazardous liquid waste container. Do not pour down the drain.

o Sharps: Any needles or other sharps used in conjunction with A-49816 must be disposed of
in a designated sharps container.

2. Container Labeling:

» All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name
"A-49816," and the approximate concentration and quantity.

3. Final Disposal:

» Follow your institution's specific procedures for the pickup and disposal of chemical waste.
This is typically handled by the environmental health and safety department.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for preparing a solution of A-49816 for an in
vitro experiment.
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Caption: Workflow for preparing and using A-49816 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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